Cas no 61234-52-4 (9H-Xanthen-9-one, 3,7-dimethoxy-2-methyl-)

• Product Name: 9H-Xanthen-9-one, 3,7-dimethoxy-2-methyl-
• CAS No: 61234-52-4
• MF: C₁₆H₁₄O₄
• MW: 270.279964923859
• CID: 487519
• PubChem ID: 71397933
• Update Time: 2025-04-19

9H-Xanthen-9-one, 3,7-dimethoxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 9H-Xanthen-9-one, 3,7-dimethoxy-2-methyl-
• 3,7-dimethoxy-2-methylxanthen-9-one
• 61234-52-4
• 3,7-DIMETHOXY-2-METHYL-9H-XANTHEN-9-ONE
• DTXSID60819392

• Inchi： 1S/C16H14O4/c1-9-6-11-15(8-14(9)19-3)20-13-5-4-10(18-2)7-12(13)16(11)17/h4-8H,1-3H3
• InChI Key： ARJATRSTZFYWOJ-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2C(C2C=C(C)C(=CC1=2)OC)=O)OC

Computed Properties

• Exact Mass: 270.08922
• Monoisotopic Mass: 270.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76